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Compound of Interest

Compound Name: Docosyl acetate
CAS No.: 822-26-4
Cat. No.: B1593889
Get Quote
. J

A Note on Nomenclature: This guide focuses on the safety and handling of dodecyl acetate
(also known as lauryl acetate). While the initial query mentioned "docosyl acetate,” extensive
database searches yielded no specific safety data for this C22 ester. Conversely, dodecyl
acetate, a C12 ester, is a well-documented compound. It is presumed that "dodecyl acetate”
was the intended substance for this technical guide.

Chemical and Physical Identity

Dodecyl acetate is a long-chain ester recognized for its characteristic fruity, waxy odor.[1] It is a
colorless liquid at room temperature and is utilized as a fragrance and flavoring agent in
various consumer products, including cosmetics, perfumes, lotions, and soaps.[2][3][4] Its
stability and gentle scent profile make it a versatile ingredient in these applications.[1]

Key Physical and Chemical Properties
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Property Value Source
Molecular Formula C14H2802 [5]
Molecular Weight 228.37 g/mol [5]

CAS Number 112-66-3

Appearance Colorless liquid [61[7]
Odor Fruity, waxy, slightly floral [1][2][8]
Boiling Point 150 °C at 15 mm Hg [7119]
Melting Point 1.3°C 9]
Flash Point >113 °C (>230 °F) [9]
Density 0.865 g/mL at 25 °C [9]

Insoluble in water; soluble in
Solubility most organic solvents like
ethanol and ether.[2][9]

Vapor Pressure 0.000468 mm Hg [4]

Hazard Identification and Toxicological Profile

According to the Occupational Safety and Health Administration (OSHA) 29 CFR 1910.1200,
dodecyl acetate is considered a hazardous substance.[6] The primary hazards are associated
with skin and eye irritation, and potential lung damage if swallowed.[6]

» Skin Irritation: Prolonged or repeated skin contact may cause mild irritation, including
redness, swelling, and scaling.[6]

o Eye Irritation: Direct contact with the eyes can cause irritation.[2][10]

o Aspiration Hazard: If swallowed, the liquid can be aspirated into the lungs, which may cause
chemical pneumonitis.[6]

o Aquatic Toxicity: Dodecyl acetate is very toxic to aquatic organisms and may cause long-
term adverse effects in the aquatic environment.[6]
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Engineering Controls and Personal Protective
Equipment (PPE)

A risk-based approach, employing the hierarchy of controls, is essential for the safe handling of

dodecyl acetate.

Hierarchy of Controls for Dodecyl Acetate
Elimination
(Not applicable for direct use)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(e.g., Fume hood, local exhaust ventilation)

Administrative Controls
(e.g., SOPs, training)

Personal Protective Equipment
(Gloves, goggles, lab coat)

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing exposure to dodecyl acetate.

Engineering Controls

« Ventilation: Work with dodecyl acetate in a well-ventilated area.[1][11] Local exhaust
ventilation or a chemical fume hood is recommended, especially when heating the substance
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or when aerosols may be generated.[12]

o Safety Stations: Ensure that a safety shower and an eye wash unit are readily accessible in
the immediate work area.[6][12]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles or glasses with side shields.[6][10]
 Skin Protection:

o Gloves: Wear chemically resistant gloves, such as neoprene or PVC.[6] Always inspect
gloves before use and use proper glove removal technique to avoid skin contact.[11][13]

o Protective Clothing: A lab coat or overalls should be worn.[6] An apron may be necessary
for tasks with a high risk of splashing.[6]

o Respiratory Protection: If there is a risk of overexposure to vapors or mists, an approved
respirator with an appropriate filter (e.g., Type A) should be used.[6]

Safe Handling and Storage Protocols
Handling Procedures

» Review the SDS: Before working with dodecyl acetate, thoroughly read and understand its
Safety Data Sheet (SDS).

e Avoid Contact: Avoid all personal contact, including inhalation of vapors and contact with skin
and eyes.[6][11]

» Use Appropriate Equipment: Use non-sparking tools to prevent ignition sources.[14]

e Hygiene Practices: Wash hands thoroughly after handling.[12] Do not eat, drink, or smoke in
the work area.

Storage Requirements

o Containers: Store in original, tightly sealed containers, such as metal cans or drums.[6]
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o Conditions: Keep in a cool, dry, and well-ventilated area away from heat, ignition sources,
and direct sunlight.[1][2][11]

» Incompatible Materials: Avoid contact with strong oxidizing agents like nitrates, oxidizing
acids, and chlorine bleaches, as this may result in ignition.[6]

Emergency Procedures
First-Aid Measures

 In case of Eye Contact: Immediately flush eyes with plenty of fresh, running water for at least
15 minutes, ensuring complete irrigation by keeping eyelids apart.[6][11] Seek medical
attention if irritation persists.[12]

 In case of Skin Contact: Remove contaminated clothing and flush the affected skin and hair
with running water and soap, if available.[6][12] Seek medical attention if irritation develops.

[6]

« If Inhaled: Move the person to fresh air.[12] Keep them warm and at rest.[6] If breathing is
difficult or stops, provide artificial respiration and seek immediate medical attention.[11]

 |If Swallowed: Do NOT induce vomiting, as this can lead to aspiration into the lungs.[6][10]
Rinse the mouth with water and give a glass of water to drink.[6][11] Seek immediate
medical attention.[11]

Accidental Release Measures

The response to a spill should be dictated by its size and the potential for exposure.
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Dodecyl Acetate Spill Response Workflow

Spill Occurs

Assess Spill Size and Risk

Small & Contained Large|or Uncontained

Minor Spill Protocol Major Spill Protocol

After evgcuation and professional response

Contain and Clean Up

Decontaminate Area

Dispose of Waste

Report Incident
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Caption: Workflow for responding to a dodecyl acetate spill.

e Minor Spills:
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[e]

Ensure adequate ventilation.

o

Wear appropriate PPE.

[¢]

Contain the spill using absorbent materials like vermiculite, dry sand, or earth.[10]

[e]

Collect the absorbed material into a suitable, closed container for disposal.[11]

[e]

Clean the spill area thoroughly to remove any residual contamination.[10]

o Major Spills:
o Evacuate the area and move upwind.[6]
o Alert emergency responders and inform them of the location and nature of the hazard.[6]
o Prevent the spill from entering drains or waterways.[11][12]

o Only trained personnel with appropriate protective equipment, including breathing
apparatus, should attempt to control the spill.[6]

Fire-Fighting Measures

o Extinguishing Media: Use alcohol-stable foam, dry chemical powder, carbon dioxide (CO2),
or water spray.[10][11][12]

o Fire-Fighting Procedures:
o Alert emergency responders.[6]
o Wear full body protective clothing and a self-contained breathing apparatus (SCBA).[6][11]

o For large fires involving tankers or large containers, consider evacuating the area in all
directions for at least 100 meters.[6]

e Hazardous Combustion Products: Combustion may produce carbon dioxide (CO2) and other
toxic pyrolysis products typical of burning organic materials.[6]
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Disposal Considerations

All waste materials must be handled in accordance with local, state, and federal regulations.[6]
Dodecyl acetate and its container may need to be disposed of as hazardous waste due to its
toxicity to aquatic life.[6] Do not allow wash water from cleaning equipment to enter drains.[6]
Consult with a licensed waste disposal company for proper disposal procedures.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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